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Compound of Interest

Compound Name: Lithium chlorate

Cat. No.: B081312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lithium chlorate in

various organic solvents. The information is intended to assist researchers, scientists, and

professionals in drug development in understanding the dissolution characteristics of this

inorganic salt, which can be pertinent in various chemical processes, including synthesis,

formulation, and electrochemical applications.

Quantitative Solubility Data
The solubility of lithium chlorate in organic solvents is a critical parameter for its application in

non-aqueous systems. However, publicly available quantitative data is limited. The following

table summarizes the known qualitative and quantitative solubility information for lithium
chlorate in select organic solvents. For comparative purposes, data for the related and more

extensively studied lithium perchlorate is also included where available, but it is crucial to note

that these are distinct compounds with different solubility profiles.
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Solvent
Chemical
Formula

Lithium
Chlorate
(LiClO₃)
Solubility

Lithium
Perchlorate
(LiClO₄)
Solubility (
g/100g of
solvent)[1]

Temperature
(°C)

Ethanol C₂H₅OH
Very Soluble[2]

[3]
151.76 25

Acetone C₃H₆O
Slightly

Soluble[2][3]
137 25

Methanol CH₃OH
Data not

available
182.25 25

1-Propanol C₃H₇OH
Data not

available
105 25

1-Butanol C₄H₉OH
Data not

available
79.31 25

Isobutanol C₄H₉OH
Data not

available
58.05 25

Acetonitrile C₂H₃N
Data not

available

16.3 ( g/100g of

acetonitrile)[4]
Not specified

Diethyl Ether (C₂H₅)₂O
Data not

available
113.72 25

Ethyl Acetate C₄H₈O₂
Data not

available
95.12 25

Experimental Protocols for Solubility Determination
The determination of the solubility of an inorganic salt like lithium chlorate in an organic

solvent is a fundamental experimental procedure. The isothermal saturation method, coupled

with gravimetric analysis, is a common and reliable technique.
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Isothermal Saturation Method
This method involves creating a saturated solution of the solute in the solvent at a constant

temperature and then determining the concentration of the solute in that solution.

Materials and Apparatus:

Lithium chlorate (anhydrous)

Organic solvent of interest (high purity)

Constant temperature bath (e.g., water bath or oil bath)

Sealable glass vials or flasks

Magnetic stirrer and stir bars or a mechanical shaker

Syringe filters (solvent-compatible, with appropriate pore size, e.g., 0.2 µm)

Analytical balance

Drying oven

Desiccator

Procedure:

Sample Preparation: Add an excess amount of lithium chlorate to a known volume or mass

of the organic solvent in a sealable glass vial. The presence of undissolved solid is crucial to

ensure saturation.

Equilibration: Place the vial in a constant temperature bath set to the desired temperature.

Agitate the mixture vigorously using a magnetic stirrer or shaker to facilitate the dissolution

process and reach equilibrium. The time required to reach equilibrium can vary depending on

the solvent and solute, and it is advisable to determine this experimentally by taking

measurements at different time points (e.g., 24, 48, and 72 hours) until the concentration of

the dissolved solute remains constant.[5]
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Phase Separation: Once equilibrium is reached, cease agitation and allow the undissolved

solid to settle. It is critical to maintain the constant temperature during this step.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant (the

saturated solution) using a pre-heated or pre-cooled syringe (to the same temperature as the

experiment) to avoid precipitation or further dissolution. Immediately filter the solution using a

syringe filter to remove any remaining solid particles.

Analysis: The concentration of lithium chlorate in the filtered saturated solution can then be

determined using a suitable analytical method, such as gravimetric analysis.

Gravimetric Analysis
This method determines the mass of the solute in a known mass of the saturated solution.

Procedure:

Weighing the Saturated Solution: Accurately weigh a clean, dry, and pre-weighed container

(e.g., a glass vial or evaporating dish). Transfer the filtered saturated solution obtained from

the isothermal saturation method into this container and weigh it again to determine the

exact mass of the solution.

Solvent Evaporation: Place the container with the saturated solution in a drying oven at a

temperature sufficient to evaporate the solvent completely without decomposing the lithium
chlorate. The oven should be well-ventilated.

Drying to a Constant Mass: After the solvent has evaporated, continue to dry the solid

residue in the oven until a constant mass is achieved. This is confirmed by cooling the

container in a desiccator and weighing it, then repeating the drying and weighing process

until two consecutive weighings are within an acceptable tolerance.

Calculation of Solubility: The solubility can be calculated as grams of solute per 100 grams of

solvent using the following formulas:

Mass of solute = (Mass of container + dry residue) - (Mass of empty container)

Mass of solvent = (Mass of container + solution) - (Mass of container + dry residue)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/product/b081312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solubility ( g/100g solvent) = (Mass of solute / Mass of solvent) x 100

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of lithium
chlorate in an organic solvent using the isothermal saturation method followed by gravimetric

analysis.
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Start

Add excess LiClO₃ to a known mass of organic solvent in a sealed vial

Agitate at constant temperature for a sufficient time to reach equilibrium

Allow undissolved solid to settle at constant temperature

Withdraw and filter a known mass of the supernatant

Weigh the filtered saturated solution

Evaporate the solvent in a drying oven

Dry to constant mass and weigh the solid residue

Calculate solubility (g LiClO₃ / 100g solvent)
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Caption: Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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